4-(2-Chlorophenyl)-1-methyl-1H-pyrazol-5-amine

• Molecular Formula: C10H10ClN3
• Molecular Weight: 207.66 g/mol
• SMILES: CN1C(=C(C=N1)C2=CC=CC=C2Cl)N
• InChI: InChI=1S/C10H10ClN3/c1-14-10(12)8(6-13-14)7-4-2-3-5-9(7)11/h2-6H,12H2,1H3
• InChIKey: SUTXJJUQBITYJH-UHFFFAOYSA-N

4-(2-Chlorophenyl)-1-methyl-1H-pyrazol-5-amine – Physicochemical and Structural Baseline

4-(2-Chlorophenyl)-1-methyl-1H-pyrazol-5-amine (CAS 1247145-10-3) is a 5-aminopyrazole derivative bearing an ortho-chlorophenyl substituent at C4 and a methyl group at N1 of the pyrazole ring . With a molecular weight of 207.66 g·mol⁻¹, one hydrogen-bond donor, two hydrogen-bond acceptors, and a calculated logP of 1.91, this compound occupies a distinct physicochemical space within the 4-aryl-5-aminopyrazole family . Its single rotatable bond and low fraction of sp³-hybridized carbons (Fsp³ = 0.1) confer a relatively flat molecular topology that differentiates it from flexible analogs containing methylene spacers . The primary amine at C5 provides a reactive handle for further functionalization, making this compound a versatile synthetic intermediate in medicinal chemistry and agrochemical research [1].

Ortho-chloro topology

Distinct lipophilicity and steric profile versus para/meta isomers

Planar, rigid scaffold

Single rotatable bond supports ligand preorganization in target-based design

Free 5-amine handle

Reactive anchor for amide, urea, or sulfonamide derivatization

• [1] Lusardi, M.; Spallarossa, A.; Brullo, C. Amino-Pyrazoles in Medicinal Chemistry: A Review. Int. J. Mol. Sci. 2023, 24 (8), 7834. View Source

4-(2-Chlorophenyl)-1-methyl-1H-pyrazol-5-amine – Differentiation from In-Class Analogs

Within the 5-aminopyrazole series, positional isomerism of the chlorophenyl group and substitution topology profoundly alter lipophilicity, hydrogen-bonding capacity, and molecular conformation . The ortho-chloro orientation on the 4-phenyl ring of the target compound results in a logP of 1.91, which is 0.41 log units lower than its para-chloro counterpart (logP = 2.32) and approximately 0.99 log units lower than the 3-(4-chlorophenyl) regioisomer (logP = 2.90) . These quantitative differences in lipophilicity directly affect aqueous solubility, membrane permeability, and non-specific protein binding, meaning that substituting one analog for another without acknowledging these property shifts can lead to divergent pharmacokinetic and pharmacodynamic outcomes in a biological assay [1]. Furthermore, the ortho-chloro substituent imposes a distinct steric environment around the 5-amino nucleophilic center, potentially altering reactivity in downstream synthetic elaboration steps compared to para- or meta-substituted analogs .

Lipophilicity mismatchPara-chloro or C3-phenyl regioisomers exhibit measurable logP shifts, altering assay solubility and permeability profiles.

Conformational shiftOrtho-chloro steric constraint versus methylene-spaced analogs may change amine orientation and binding entropy.

Reactivity divergence5-amine reactivity may differ from 3-amino regioisomers or N-benzyl analogs, affecting synthetic elaboration outcomes.

• [1] Meanwell, N. A. Improving Drug Candidates by Design: A Focus on Physicochemical Properties As a Means of Improving Compound Disposition and Safety. Chem. Res. Toxicol. 2011, 24 (9), 1420–1456. View Source

4-(2-Chlorophenyl)-1-methyl-1H-pyrazol-5-amine – Differentiation Evidence

Lipophilicity Comparison: Ortho-Chloro vs Para-Chloro Isomers

The target compound, with an ortho-chloro substituent on the C4 phenyl ring, exhibits a calculated logP of 1.91 . In contrast, the para-chloro isomer 4-(4-chlorophenyl)-1-methyl-1H-pyrazol-5-amine (CAS 1249570-93-1) has a logP of 2.32 . The 3-(4-chlorophenyl) regioisomer (CAS 126417-82-1), where the chlorophenyl group is attached at C3 rather than C4 of the pyrazole, shows a further elevated logP of 2.90 . The ortho-chloro compound is therefore 0.41 log units more hydrophilic than the para-chloro C4 analog and 0.99 log units more hydrophilic than the 3-(4-chlorophenyl) regioisomer. For comparison, the 1-(2-chlorobenzyl) analog (CAS 3524-28-5), which contains a methylene spacer between the pyrazole N1 and the 2-chlorophenyl ring, has a logP of 1.95, approaching the target compound's lipophilicity but with increased conformational flexibility due to the additional rotatable bond [1]. All logP values are calculated via the XLogP3 algorithm or vendor-provided computational methods.

Lipophilicity comparison

Cross-study comparable

ΔlogP: -0.41 (para-Cl); -0.99 (3-(4-Cl) regioisomer); -0.04 (1-(2-chlorobenzyl) analog)

Supports differentiated ADME and permeability profiling in assays.

Computed values by XLogP3 algorithm; single-component neutral species.

Evidence Dimension	Calculated partition coefficient (logP)
Target Compound Data	logP = 1.91 (ortho-Cl at C4-phenyl)
Comparator Or Baseline	4-(4-Chlorophenyl) isomer: logP = 2.32; 3-(4-Chlorophenyl) regioisomer: logP = 2.90; 1-(2-Chlorobenzyl) analog: logP = 1.95
Quantified Difference	ΔlogP = -0.41 (vs para-Cl); ΔlogP = -0.99 (vs 3-(4-Cl) regioisomer); ΔlogP = -0.04 (vs 1-(2-chlorobenzyl) analog)
Conditions	Computed logP by XLogP3 algorithm or vendor-reported calculated values; single-component neutral species

Why This Matters

A logP difference of 0.4–1.0 log units translates to a 2.5- to 10-fold difference in equilibrium partition coefficients, which can significantly alter compound solubility, passive membrane permeability, and non-specific binding in biological assays, directly impacting screening hit rates and lead optimization trajectories.

• [1] Chembase. 1-(2-Chlorobenzyl)-1H-pyrazol-5-amine – Chemical Properties, CAS 3524-28-5. LogP = 1.953. Accessed 2026-04-28. View Source

Conformational Restriction by Ortho-Chloro Substitution

The target compound possesses a single rotatable bond between the pyrazole C4 and the 2-chlorophenyl ring, with an Fsp³ (fraction of sp³-hybridized carbons) of 0.1, indicating a highly planar, conformationally restricted scaffold . The 1-(2-chlorobenzyl) analog (CAS 3524-28-5), by contrast, contains a methylene spacer that introduces an additional rotatable bond between the pyrazole N1 and the 2-chlorophenyl moiety, increasing conformational flexibility . While quantitative free-energy penalties for conformational restriction are not available from direct head-to-head measurement for this pair, the entropic benefit of preorganization is well-established for rigid aromatic systems: restricting one freely rotating bond can improve binding affinity by approximately 0.5–1.5 kcal·mol⁻¹ (corresponding to a 2- to 12-fold increase in potency) when the bound conformation is pre-stabilized [1]. The ortho-chloro substituent further biases the torsional profile of the biaryl bond due to steric clash between the chlorine and the pyrazole C5-amine, favoring a near-orthogonal ground-state geometry that may present the amine in a distinct orientation relative to para- or meta-substituted analogs.

Conformational restriction

Class-level inference

Rotatable bonds: target 1 vs comparator 2; Fsp³ = 0.1; ortho-Cl biases torsional profile

May influence binding entropy; supports ligand preorganization rationale.

No direct head-to-head measurement; inferred from stereoelectronic principles.

Evidence Dimension	Number of rotatable bonds and Fsp³ as proxies for conformational flexibility
Target Compound Data	Rotatable bonds = 1; Fsp³ = 0.1 (Fluorochem calculated)
Comparator Or Baseline	1-(2-Chlorobenzyl) analog: rotatable bonds = 2 (added methylene spacer); 4-(4-Chlorophenyl) isomer: rotatable bonds = 1, but lacking ortho steric constraint
Quantified Difference	Qualitative difference: ortho-Cl provides steric bias on torsional angle; methylene spacer adds one additional rotatable degree of freedom
Conditions	Computed topological descriptors from SMILES; conformational analysis inferred from general stereoelectronic principles

Why This Matters

Reduced conformational flexibility can translate into entropically favored target binding and higher specificity; for procurement, a rigid scaffold offers a more predictable pharmacophore for structure-based drug design compared to flexible analogs whose bioactive conformation is less certain.

• [1] Bissantz, C.; Kuhn, B.; Stahl, M. A Medicinal Chemist's Guide to Molecular Interactions. J. Med. Chem. 2010, 53 (14), 5061–5084. View Source

5-Aminopyrazole Scaffold for Kinase Inhibition

The 5-aminopyrazole core is a recognized privileged scaffold in kinase inhibitor discovery, with multiple programs reporting potent and isoform-selective inhibitors based on this template [1]. For example, optimized 5-aminopyrazole-based JNK3 inhibitors have demonstrated IC₅₀ values down to 97–99 nM with high selectivity over JNK1 and p38α, and favorable brain penetration [1]. While direct IC₅₀ data for the specific target compound 4-(2-chlorophenyl)-1-methyl-1H-pyrazol-5-amine (CAS 1247145-10-3) against a defined kinase panel have not been publicly disclosed at the time of this analysis, the broad class of 4-phenyl-substituted pyrazole derivatives has shown inhibitory potency in the range of 30–555 nM against various kinase targets [2]. The ortho-chloro substituent on the 4-phenyl ring provides a unique exit vector for the C5-amine, which differs sterically and electronically from the para-chloro and non-chlorinated analogs. In p38α MAP kinase programs, the 5-amino position has been exploited for extensive SAR exploration, with the C4-aryl group serving as a critical determinant of selectivity [3]. The target compound's specific substitution pattern—ortho-chloro on C4-phenyl, methyl on N1, and free amine at C5—positions it as a versatile starting point for fragment-based or structure-guided kinase inhibitor design.

Kinase scaffold potential

Class-level inference

No direct IC₅₀ for target; class-level IC₅₀ range 30–555 nM reported for 4-phenyl-pyrazoles

Scaffold supports inclusion in kinase screening libraries; unique substitution vector.

Data to verify for CAS 1247145-10-3; based on homologous chemotypes.

Evidence Dimension	Kinase inhibitory activity – class-level SAR
Target Compound Data	No direct kinome-wide IC₅₀ data publicly available for CAS 1247145-10-3
Comparator Or Baseline	4-Phenyl-substituted pyrazole derivatives: IC₅₀ range 30–555 nM against various kinases (class-level) [2]; Optimized JNK3 5-aminopyrazole inhibitors: IC₅₀ 97–99 nM [1]
Quantified Difference	Not calculable for the target compound specifically; classification based on scaffold homology
Conditions	Biochemical kinase inhibition assays (various); JNK3, p38α, and other kinases (class-level data)

Why This Matters

The established kinase-inhibitory potential of the 5-aminopyrazole class, combined with the unique ortho-chloro substitution pattern that differentiates this compound from commonly studied para-substituted analogs, provides a strong rationale for its inclusion in kinase-focused screening libraries where novel substitution vectors are sought for intellectual property generation and selectivity optimization.

• [1] Zheng, K.; Park, C. M.; Iqbal, S.; et al. Design and Synthesis of Highly Potent and Isoform Selective JNK3 Inhibitors: SAR Studies on Aminopyrazole Derivatives. J. Med. Chem. 2014, 57 (23), 10013–10030. View Source
• [2] BRENDA Enzyme Database. Ligand: 4-Phenyl Substituted Pyrazole Inhibitors – IC₅₀ Overview (30–555 nM). Accessed 2026-04-28. View Source
• [3] Liu, C.; Wrobleski, S. T.; Lin, J.; et al. Synthesis and SAR of p38α MAP Kinase Inhibitors Based on a 5-Amino-pyrazole Scaffold. Bioorg. Med. Chem. Lett. 2005, 15 (18), 4150–4154. View Source

Purity and Characterization for Direct Procurement

The target compound is commercially available at 95% purity from multiple established chemical suppliers, with full characterization including ¹H NMR, LC-MS, and HPLC data typically provided . The 4-(4-chlorophenyl) isomer (CAS 1249570-93-1) is also available at 95% purity , while the 3-(2-chlorophenyl) regioisomer (CAS 1017665-61-0) is listed at 98% purity . The MDL number MFCD16103897 and InChI Key SUTXJJUQBITYJH-UHFFFAOYSA-N provide unique identifiers that distinguish this compound from its close analogs in procurement databases, reducing the risk of order mix-ups when purchasing multiple structurally similar compounds for SAR studies . Hazard classification is GHS07 (Harmful/Irritant) with H302, H315, H319, and H335 statements, which is comparable to related 5-aminopyrazole derivatives .

Procurement specification

Supplier specification

Purity 95%; MDL MFCD16103897; InChI Key SUTXJJUQBITYJH-UHFFFAOYSA-N; GHS07

Reduces in-house repurification; minimizes misidentification risk in screening sets.

Vendor-reported; verify by in-house QC.

Evidence Dimension	Commercial purity level and characterization depth
Target Compound Data	Purity 95% (Fluorochem, Leyan); MDL MFCD16103897; InChI Key SUTXJJUQBITYJH-UHFFFAOYSA-N; GHS07 hazard classification
Comparator Or Baseline	4-(4-Chlorophenyl) isomer: purity 95% (Leyan); 3-(2-Chlorophenyl) regioisomer: purity 98% (Leyan); 3-(4-Chlorophenyl) regioisomer: purity 97% (Thermo Scientific)
Quantified Difference	Comparable purity levels (95–98%) across isomers; differentiation lies in unique identifiers and substitution pattern rather than purity grade
Conditions	Vendor-reported purity by HPLC or NMR; commercial catalog specifications as of 2026

Why This Matters

For procurement, the availability of structurally authenticated, high-purity material with unique identifiers reduces the need for in-house repurification and minimizes the risk of compound misidentification in multi-compound screening campaigns.

4-(2-Chlorophenyl)-1-methyl-1H-pyrazol-5-amine – Research and Procurement Applications

Fragment-Based Kinase Inhibitor Design

The 5-aminopyrazole core is a validated kinase hinge-binding motif [1]. The ortho-chloro substituent on the 4-phenyl ring forces the aryl group into a near-orthogonal orientation relative to the pyrazole plane, presenting the C5-amine in a distinct trajectory compared to para-substituted analogs . This compound is suited for fragment-growing campaigns where the free amine serves as a synthetic anchor for installing diverse warheads (amides, ureas, sulfonamides) while the ortho-chloro orientation explores a unique vector in the kinase selectivity pocket. Its lower logP (1.91) relative to para-substituted analogs (logP 2.32) also favors aqueous solubility, a desirable attribute in fragment screening .

Halogen Position SAR on Binding and ADME

The availability of all three regioisomers—4-(2-chlorophenyl) (CAS 1247145-10-3, logP 1.91), 4-(4-chlorophenyl) (CAS 1249570-93-1, logP 2.32), and 3-(4-chlorophenyl) (CAS 126417-82-1, logP 2.90)—enables a systematic matched-pair analysis of chlorine position on both target affinity and physicochemical properties [1]. The 0.41–0.99 log unit lipophilicity span across these three compounds allows experimental deconvolution of halogen bonding contributions from passive membrane permeability effects. Procurement of all three isomers as a matched set for head-to-head profiling represents a cost-effective strategy for building SAR understanding without the need for custom synthesis.

Agrochemical Lead Discovery

Substituted 5-aminopyrazoles have demonstrated utility as pesticidal agents, with patent literature describing their use for arthropod and helminth control [1]. The ortho-chlorophenyl substitution pattern is prevalent in commercial agrochemicals due to favorable environmental persistence and target-site binding characteristics. The target compound's combination of a free 5-amino group (for carboxamide or sulfonamide derivatization) and an ortho-chloro-4-phenyl substituent (imparting metabolic stability) makes it a logical building block for agrochemical discovery libraries. Its logP of 1.91 falls within the optimal range (1–3) for foliar uptake and phloem mobility .

Bioconjugation via 5-Amine Handle

The primary aromatic amine at the 5-position of the pyrazole ring provides a unique, nucleophilic site for bioconjugation via amide bond formation, diazotization, or reductive amination [1]. Unlike the 3-(2-chlorophenyl) regioisomer (CAS 1017665-61-0), where the amine is also at C5 but the chlorophenyl group is attached at C3, the target compound's C4 attachment preserves the amine's electronic environment while altering the spatial relationship between the chlorophenyl pharmacophore and the linker attachment point. This regioisomeric distinction is critical for designing chemical probes where the linker must not interfere with the chlorophenyl group's interaction with the biological target.

Application

Selection Property

Validation Focus

Fragment-based kinase inhibitor design

Ortho-chloro orientation and hinge-binding scaffold

Hinge-binding assay and selectivity vector exploration

Halogen position SAR on binding and ADME

Matched-pair regioisomer set spanning lipophilicity range

ADME profiling and structure–property relationship deconvolution

Agrochemical lead discovery

Free 5-amine and ortho-chloro substitution pattern

Foliar uptake and target-site binding assessment

Bioconjugation via 5-amine handle

Amine regioisomer distinction (C4- vs C3-aryl)

Linker attachment and pharmacophore accessibility validation

• [1] Zheng, K.; Park, C. M.; Iqbal, S.; et al. Design and Synthesis of Highly Potent and Isoform Selective JNK3 Inhibitors: SAR Studies on Aminopyrazole Derivatives. J. Med. Chem. 2014, 57 (23), 10013–10030. View Source